Cas no 63244-59-7 (Uridine, 2',3'-dideoxy-2',3'-epithio-)

• Product Name: Uridine, 2',3'-dideoxy-2',3'-epithio-
• CAS No: 63244-59-7
• MF: C₉H₁₀N₂O₄S
• MW: 242.251700878143
• CID: 1649517
• PubChem ID: 15704731
• Update Time: 2025-04-21

Uridine, 2',3'-dideoxy-2',3'-epithio- Chemical and Physical Properties

Names and Identifiers

• Uridine, 2',3'-dideoxy-2',3'-epithio-
• 63244-59-7
• 2',3'-Anhydro-2'-thiouridine
• DTXSID10577076
• InChI=1/C9H10N2O4S/c12-3-4-6-7(16-6)8(15-4)11-2-1-5(13)10-9(11)14/h1-2,4,6-8,12H,3H2,(H,10,13,14)/t4-,6-,7-,8-/m1/s

• Inchi： 1S/C9H10N2O4S/c12-3-4-6-7(16-6)8(15-4)11-2-1-5(13)10-9(11)14/h1-2,4,6-8,12H,3H2,(H,10,13,14)/t4-,6-,7-,8-/m1/s1
• InChI Key： BXHWYDFKLAJAMX-XVFCMESISA-N
• SMILES： S1[C@@H]2[C@@H](CO)O[C@H]([C@H]12)N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 242.0362
• Monoisotopic Mass: 242.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 78.87